1-((4-amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium
1-((4-amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium
Brand Name:
Vulcanchem
CAS No.:
111607-65-9
VCID:
VC0050435
InChI:
InChI=1S/C12H17N6O3/c1-8-14-5-10(12(13)15-8)6-16-7-11(18(20)21)17(3-4-19)9(16)2/h5,7,19H,3-4,6H2,1-2H3,(H2,13,14,15)/q+1
SMILES:
CC1=NC=C(C(=N1)N)C[N+]2=C(N(C(=C2)[N+](=O)[O-])CCO)C
Molecular Formula:
C12H17N6O3+
Molecular Weight:
293.3 g/mol
1-((4-amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium
CAS No.: 111607-65-9
Main Products
VCID: VC0050435
Molecular Formula: C12H17N6O3+
Molecular Weight: 293.3 g/mol
CAS No. | 111607-65-9 |
---|---|
Product Name | 1-((4-amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium |
Molecular Formula | C12H17N6O3+ |
Molecular Weight | 293.3 g/mol |
IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-2-methyl-5-nitroimidazol-3-ium-1-yl]ethanol |
Standard InChI | InChI=1S/C12H17N6O3/c1-8-14-5-10(12(13)15-8)6-16-7-11(18(20)21)17(3-4-19)9(16)2/h5,7,19H,3-4,6H2,1-2H3,(H2,13,14,15)/q+1 |
Standard InChIKey | OFTZXSNXKYDMIL-UHFFFAOYSA-N |
SMILES | CC1=NC=C(C(=N1)N)C[N+]2=C(N(C(=C2)[N+](=O)[O-])CCO)C |
Canonical SMILES | CC1=NC=C(C(=N1)N)C[N+]2=C(N(C(=C2)[N+](=O)[O-])CCO)C |
Synonyms | 1-((4-amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium 1-AMHN |
PubChem Compound | 3082622 |
Last Modified | Nov 11 2021 |
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